Cas no 126639-26-7 (9-Undecenoic acid, 11-(3-pentyl-2-oxiranyl)-)
126639-26-7 structure
Product Name:9-Undecenoic acid, 11-(3-pentyl-2-oxiranyl)-
CAS No:126639-26-7
MF:C18H32O3
MW:296.444886207581
CID:165741
Update Time:2023-08-03
9-Undecenoic acid, 11-(3-pentyl-2-oxiranyl)- Chemical and Physical Properties
Names and Identifiers
-
- 9-Undecenoic acid,11-[(2R,3S)-3-pentyl-2-oxiranyl]-, (9Z)-rel-
- 9-Undecenoic acid,11-[(2R,3S)-3-pentyloxiranyl]-, (9Z)-rel- (9CI)
- 9-Undecenoicacid, 11-(3-pentyloxiranyl)-, [2a(Z),3a]-
- cis-12,13-Epoxyoleic acid
- Isoleukotoxin
- Leukotoxin B
- NCIOpen2_002285
- CBiol_001810
- KBioGR_000082
- KBioSS_000082
- KBio3_000163
- KBio2_005218
- KBio2_000082
- KBio3_000164
- KBio2_002650
- Bio2_000082
- Bio1_000585
- Bio2_000562
- Bio1_001074
- Bio1_000096
- 12,13-epoxy-octadeca-9-enoic acid
- 9-Undecenoic acid, 11-(3-pentyl-2-oxiranyl)-
-
- Inchi: 1S/C18H32O3/c1-2-3-10-13-16-17(21-16)14-11-8-6-4-5-7-9-12-15-18(19)20/h8,11,16-17H,2-7,9-10,12-15H2,1H3,(H,19,20)
- InChI Key: CCPPLLJZDQAOHD-UHFFFAOYSA-N
- SMILES: O1C(CC=CCCCCCCCC(=O)O)C1CCCCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 14
- Complexity: 299
- Topological Polar Surface Area: 49.8
9-Undecenoic acid, 11-(3-pentyl-2-oxiranyl)- Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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